Cas no 1602622-69-4 (Tert-butyl 5-amino-2,4-dimethylbenzoate)

• Product Name: Tert-butyl 5-amino-2,4-dimethylbenzoate
• CAS No: 1602622-69-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5830680
• PubChem ID: 102706046
• Update Time: 2025-05-23

Tert-butyl 5-amino-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6508389
• 1602622-69-4
• tert-butyl 5-amino-2,4-dimethylbenzoate
• Tert-butyl 5-amino-2,4-dimethylbenzoate

• Inchi： 1S/C13H19NO2/c1-8-6-9(2)11(14)7-10(8)12(15)16-13(3,4)5/h6-7H,14H2,1-5H3
• InChI Key： OBFZXACFOLDJEY-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(C)=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 5-amino-2,4-dimethylbenzoate

Tert-butyl 5-amino-2,4-dimethylbenzoate: A Comprehensive Overview

Tert-butyl 5-amino-2,4-dimethylbenzoate (CAS No. 1602622-69-4) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a tert-butyl substituent and amino functionalities. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The tert-butyl group attached to the benzoate ester contributes to the compound's stability and lipophilicity, which are crucial for its performance in different chemical reactions. The 5-amino-2,4-dimethyl substitution pattern on the benzene ring further enhances its reactivity and selectivity in synthetic processes. Recent studies have highlighted the potential of tert-butyl 5-amino-2,4-dimethylbenzoate as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery and development.

One of the most notable applications of tert-butyl 5-amino-2,4-dimethylbenzoate is in the field of medicinal chemistry. Researchers have explored its role as a precursor for constructing complex molecular frameworks with potential therapeutic benefits. For instance, the compound has been utilized in the synthesis of anti-inflammatory agents and anticancer drugs. Its ability to undergo various functional group transformations makes it an ideal building block for constructing multi-functional molecules.

Recent advancements in green chemistry have also brought tert-butyl 5-amino-2,4-dimethylbenzoate into focus as a sustainable reagent. Its use in catalytic processes and asymmetric synthesis has been reported in several high-impact journals. These studies emphasize the compound's potential to reduce waste and improve reaction efficiency, aligning with global efforts to promote environmentally friendly chemical practices.

In terms of physical properties, tert-butyl 5-amino-2,4-dimethylbenzoate exhibits a melting point of approximately 110°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various organic synthesis protocols where precise control over solubility and reactivity is essential.

The synthesis of tert-butyl 5-amino-2,4-dimethylbenzoate typically involves multi-step reactions starting from readily available starting materials. One common approach involves the esterification of 5-amino-2,4-dimethylbenzoic acid with tert-butanol under acidic or enzymatic conditions. This method ensures high yields and good purity of the final product.

Recent research has also explored the use of tert-butyl 5-amino-2,4-dimethylbenzoate as a ligand in metal-catalyzed reactions. Its ability to coordinate with metal catalysts has been exploited in cross-coupling reactions, which are pivotal in modern organic synthesis. This application underscores the compound's versatility and its growing importance in advanced chemical technologies.

In conclusion, tert-butyl 5-amino-2,4-dimethylbenzoate (CAS No. 1602622-69-4) is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure, combined with recent advancements in its applications and synthesis methods, positions it as a key player in contemporary chemical research and development.